Bis(2-hydroxymethyl-3-deoxy-D-erythro-pentonic acid) calcium salt
Bis(2-hydroxymethyl-3-deoxy-D-erythro-pentonic acid) calcium salt
Brand Name:
Vulcanchem
CAS No.:
16835-77-1
VCID:
VC0097691
InChI:
InChI=1S/2C6H12O6.Ca/c2*7-2-4(9)1-6(12,3-8)5(10)11;/h2*4,7-9,12H,1-3H2,(H,10,11);/q;;+2/p-2/t2*4-,6-;/m00./s1
SMILES:
C(C(CO)O)C(CO)(C(=O)[O-])O.C(C(CO)O)C(CO)(C(=O)[O-])O.[Ca+2]
Molecular Formula:
C12H22CaO12
Molecular Weight:
398.374
Bis(2-hydroxymethyl-3-deoxy-D-erythro-pentonic acid) calcium salt
CAS No.: 16835-77-1
Main Products
VCID: VC0097691
Molecular Formula: C12H22CaO12
Molecular Weight: 398.374
CAS No. | 16835-77-1 |
---|---|
Product Name | Bis(2-hydroxymethyl-3-deoxy-D-erythro-pentonic acid) calcium salt |
Molecular Formula | C12H22CaO12 |
Molecular Weight | 398.374 |
IUPAC Name | calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate |
Standard InChI | InChI=1S/2C6H12O6.Ca/c2*7-2-4(9)1-6(12,3-8)5(10)11;/h2*4,7-9,12H,1-3H2,(H,10,11);/q;;+2/p-2/t2*4-,6-;/m00./s1 |
Standard InChIKey | JDNCPQAABKGYIO-FRCKEXEZSA-L |
SMILES | C(C(CO)O)C(CO)(C(=O)[O-])O.C(C(CO)O)C(CO)(C(=O)[O-])O.[Ca+2] |
PubChem Compound | 102067350 |
Last Modified | Nov 12 2021 |
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